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Compound of Interest

Compound Name: Homovanillyl alcohol

Cat. No.: B119980 Get Quote

Essential Safety and Handling Guide for
Homovanillyl Alcohol
For researchers, scientists, and drug development professionals, ensuring safe handling of all

laboratory chemicals is paramount. This guide provides essential, immediate safety and

logistical information for the proper use of Homovanillyl alcohol, including personal protective

equipment (PPE), handling and storage protocols, and disposal plans.

Hazard Identification and Personal Protective
Equipment
Homovanillyl alcohol is classified as a substance that can cause skin and serious eye

irritation, and may also lead to respiratory irritation[1]. Therefore, adherence to appropriate

safety protocols is crucial.

Recommended Personal Protective Equipment (PPE):

Eye and Face Protection: Wear safety glasses with side shields or goggles to protect against

splashes[2].

Skin Protection: Chemical-resistant gloves and protective clothing are necessary to prevent

skin contact[2].
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Respiratory Protection: In situations where exposure limits may be exceeded or if irritation is

experienced, a NIOSH/MSHA-approved respirator should be used. For high airborne

contaminant concentrations, a positive-pressure supplied air respirator may be required[2]. A

dust mask of type N95 (US) is also a suitable option.

Quantitative Safety and Physical Data
A summary of the key quantitative data for Homovanillyl alcohol is provided below for easy

reference and comparison.

Property Value Source

Molecular Formula C₉H₁₂O₃ [3]

Molecular Weight 168.19 g/mol [4]

Melting Point 40-42 °C [4][5]

Boiling Point
316.00 to 317.00 °C @ 760.00

mm Hg (estimated)
[5]

Flash Point > 113 °C (> 230 °F) [5]

GHS Hazard Statements H315, H319, H335 [1]

NFPA Health Hazard 0 [2]

NFPA Flammability 1 [2]

NFPA Instability 0 [2]

HMIS Health Hazard 0 [2]

HMIS Flammability 1 [2]

HMIS Physical Hazard 0 [2]

Experimental Workflow for Safe Handling
The following diagram outlines the standard operating procedure for the safe handling of

Homovanillyl alcohol from initial preparation to final disposal. Adherence to this workflow is

critical for minimizing risk and ensuring a safe laboratory environment.
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Handling: Handle in accordance with good industrial hygiene and safety practices. Ensure

adequate ventilation, especially in confined areas[2]. Avoid contact with skin and eyes, and

prevent the formation of dust and aerosols[6].

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place. Store at

room temperature[2].

Accidental Release Measures:

In case of a spill, ensure adequate ventilation and use personal protective equipment.

For a powder spill, cover it with a plastic sheet or tarp to minimize spreading.

Mechanically take up the spilled material and place it in appropriate containers for disposal.

Avoid creating dust.

Thoroughly clean the contaminated surface[2].

Disposal:

Disposal of Homovanillyl alcohol and its contaminated packaging should be conducted in

accordance with all applicable regional, national, and local laws and regulations.

Do not reuse the container[2]. It is recommended to dispose of contents and containers at an

approved waste disposal plant[2].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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